Cas no 68776-58-9 (Isoxazole-4-carbonitrile)

Isoxazole-4-carbonitrile structure
Isoxazole-4-carbonitrile structure
Product Name:Isoxazole-4-carbonitrile
CAS No:68776-58-9
MF:C4H2N2O
MW:94.0714802742004
MDL:MFCD00274091
CID:502738
PubChem ID:15590756
Update Time:2025-04-19

Isoxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Isoxazole-4-carbonitrile
    • 1,2-oxazole-4-carbonitrile
    • 4-Cyanoisoxazole
    • 4-Isoxazolecarbonitrile
    • 4-Cyano-isoxazol
    • 4-isoxazolecarbonitrile, AldrichCPR
    • MFCD00274091
    • AKOS006275525
    • DTXSID60575300
    • s11668
    • 68776-58-9
    • F2167-2710
    • CS-0312434
    • FT-0602284
    • MB01145
    • DB-003476
    • MDL: MFCD00274091
    • Inchi: 1S/C4H2N2O/c5-1-4-2-6-7-3-4/h2-3H
    • InChI Key: ONJYXAHBSGPICV-UHFFFAOYSA-N
    • SMILES: O1C=C(C#N)C=N1

Computed Properties

  • Exact Mass: 94.01670
  • Monoisotopic Mass: 94.016712692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.258
  • Boiling Point: 226.841 °C at 760 mmHg
  • Flash Point: 90.99 °C
  • Refractive Index: 1.49
  • PSA: 49.82000
  • LogP: 0.54628

Isoxazole-4-carbonitrile Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

Isoxazole-4-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isoxazole-4-carbonitrile Pricemore >>

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